Cas no 379726-67-7 (3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid)

• Product Name: 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid
• CAS No: 379726-67-7
• CID: 4650227
• Update Time: 2025-06-11

3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid

Additional information on 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid

3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid (CAS No. 379726-67-7): A Comprehensive Overview

3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid (CAS No. 379726-67-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid is notable for its intricate arrangement of functional groups. The core structure consists of a cyclopenta[b]quinoline ring system, which is a fused ring system comprising a benzene ring and a five-membered cyclopentane ring. The carboxylic acid group at the 9-position and the (3,4-dimethoxyphenyl)methylidene substituent at the 3-position contribute to the compound's unique properties and reactivity.

The synthesis of 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid with (3,4-dimethoxybenzaldehyde) in the presence of a suitable base. This reaction forms the desired product through a Michael addition followed by an intramolecular cyclization. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activities, 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of NF-κB and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid have also been evaluated to assess its suitability for clinical development. Preclinical studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further drug development.

In addition to its therapeutic potential, 3-[(3,4-dimethoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid has been explored for its use as a lead compound in drug discovery efforts. Its unique structural features and biological activities make it an attractive starting point for the design and synthesis of novel derivatives with enhanced potency and selectivity. Recent studies have focused on optimizing the structure of this compound to improve its pharmacological properties and reduce potential side effects.

The safety profile of 3-[(3,4-dimethoxyphenyl)methylidene)-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid has also been evaluated through extensive toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 3-[(3,4-dimethoxyphenyl)methylidene)-1H,2H， 3 H-cyclopenta [b] quinoline -9-carboxylic acid (CAS No. 379726-67-7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Continued research into this compound will likely yield valuable insights into its mechanisms of action and pave the way for new treatments for inflammatory diseases and cancer.